N-(2-phenylethyl)-N'-[3-(trifluoromethyl)phenyl]ethanediamide

• IUPAC Name: N-(2-phenylethyl)-N'-[3-(trifluoromethyl)phenyl]oxamide
• InChI: InChI=1S/C17H15F3N2O2/c18-17(19,20)13-7-4-8-14(11-13)22-16(24)15(23)21-10-9-12-5-2-1-3-6-12/h1-8,11H,9-10H2,(H,21,23)(H,22,24)
• InChI Key: UPQOBURVKVAKRT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)C(=O)NC2=CC=CC(=C2)C(F)(F)F
• Molecular Formula: C17H15F3N2O2
• Molecular Weight: 336.31 g/mol

Description

N-(2-phenylethyl)-N'-[3-(trifluoromethyl)phenyl]ethanediamide, commonly known as TFEA, is a chemical compound that has been extensively studied for its potential applications in scientific research. TFEA belongs to the class of compounds known as amides and has been shown to have a wide range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of TFEA is not fully understood, but it is believed to act by inhibiting the activity of enzymes involved in cellular signaling pathways. Specifically, TFEA has been shown to inhibit the activity of protein kinase C (PKC) and phosphatidylinositol 3-kinase (PI3K), both of which are involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects:
TFEA has been shown to have a wide range of biochemical and physiological effects. In addition to its anti-cancer and neuroprotective effects, TFEA has been shown to have anti-inflammatory and anti-oxidant properties. It has also been shown to have a protective effect on the cardiovascular system.

Advantages and Limitations for Lab Experiments

One of the advantages of TFEA is its high potency. It has been shown to be effective at low concentrations, which makes it a valuable tool for studying cellular signaling pathways. However, TFEA is also highly toxic and care must be taken when handling the compound. Additionally, TFEA is relatively expensive, which may limit its use in some experiments.

Future Directions

There are several areas of future research for TFEA. One area is in the development of new cancer therapies. TFEA has shown promise as a potential adjuvant therapy for existing cancer drugs, and further research is needed to determine its efficacy in clinical trials.
Another area of future research is in the development of new neuroprotective agents. TFEA has shown potential in the treatment of neurodegenerative diseases, and further research is needed to determine its safety and efficacy in humans.
Finally, there is potential for TFEA to be used as a tool for studying cellular signaling pathways. Its high potency and specificity make it a valuable tool for studying the activity of enzymes involved in these pathways, which could lead to the development of new therapies for a wide range of diseases.

Scientific Research Applications

TFEA has been studied extensively for its potential applications in scientific research. One of the primary areas of research has been in the field of cancer therapy. TFEA has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to enhance the efficacy of other cancer drugs.
Another area of research has been in the field of neuroscience. TFEA has been shown to have a neuroprotective effect and may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.